N-(2,3-dimethoxybenzyl)-2-((6-methyl-2-(piperidin-1-yl)pyrimidin-4-yl)oxy)acetamide
- Click on QUICK INQUIRY to receive a quote from our team of experts.
- With the quality product at a COMPETITIVE price, you can focus more on your research.
Description
N-(2,3-dimethoxybenzyl)-2-((6-methyl-2-(piperidin-1-yl)pyrimidin-4-yl)oxy)acetamide is a useful research compound. Its molecular formula is C21H28N4O4 and its molecular weight is 400.479. The purity is usually 95%.
BenchChem offers high-quality this compound suitable for many research applications. Different packaging options are available to accommodate customers' requirements. Please inquire for more information about this compound including the price, delivery time, and more detailed information at info@benchchem.com.
Scientific Research Applications
Synthesis and Biological Activities
Synthesis of Novel Compounds
N-(2,3-dimethoxybenzyl)-2-((6-methyl-2-(piperidin-1-yl)pyrimidin-4-yl)oxy)acetamide has been synthesized as part of studies exploring the creation of new heterocyclic compounds. These compounds have been evaluated for their potential biological activities, including anti-inflammatory and analgesic properties (Abu‐Hashem et al., 2020).
Antitumor Activity
Research has been conducted on the synthesis of similar compounds for their potential antitumor activity. For example, derivatives like 2,4-diamino-6-(2,5-dimethoxybenzyl)-5-methylpyrido[2,3-d]pyrimidine have shown promising results against certain cancer cell types (Grivsky et al., 1980).
Antimicrobial Activity
Derivatives of this compound have been evaluated for their antimicrobial properties. These studies focus on their effectiveness against various bacterial and fungal strains (Hossan et al., 2012).
Potential in Neurodegenerative Disease Treatment
Some research has indicated the potential of related compounds in the treatment of neurodegenerative diseases like Alzheimer's. These studies involve the synthesis and pharmacological evaluation of derivatives for their inhibitory effects on enzymes related to Alzheimer's disease (Gupta et al., 2020).
Inhibition of Muscarinic Receptors
Research into the synthesis of compounds similar to this compound has shown potential for inhibiting muscarinic receptors, which can have implications in treating various conditions related to these receptors (Broadley et al., 2011).
Quantum Chemical Studies
These compounds have also been studied from a quantum chemical perspective, particularly in understanding their interaction with surfaces like iron, which can have implications in corrosion inhibition (Kaya et al., 2016).
Properties
IUPAC Name |
N-[(2,3-dimethoxyphenyl)methyl]-2-(6-methyl-2-piperidin-1-ylpyrimidin-4-yl)oxyacetamide |
Source
|
---|---|---|
Details | Computed by LexiChem 2.6.6 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C21H28N4O4/c1-15-12-19(24-21(23-15)25-10-5-4-6-11-25)29-14-18(26)22-13-16-8-7-9-17(27-2)20(16)28-3/h7-9,12H,4-6,10-11,13-14H2,1-3H3,(H,22,26) |
Source
|
Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
RXXAZQXRUIYKIG-UHFFFAOYSA-N |
Source
|
Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CC1=CC(=NC(=N1)N2CCCCC2)OCC(=O)NCC3=C(C(=CC=C3)OC)OC |
Source
|
Details | Computed by OEChem 2.1.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C21H28N4O4 |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
400.5 g/mol |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.